Cas no 1804406-55-0 (6-Bromo-2-fluoro-3-nitromandelic acid)

• Product Name: 6-Bromo-2-fluoro-3-nitromandelic acid
• CAS No: 1804406-55-0
• MF: C₈H₅BrFNO₅
• MW: 294.031405210495
• CID: 4942551
• Update Time: 2025-06-08

6-Bromo-2-fluoro-3-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoro-3-nitromandelic acid

• Inchi： 1S/C8H5BrFNO5/c9-3-1-2-4(11(15)16)6(10)5(3)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： XYHWCLZXZNUEJR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C(=O)O)O)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.5
• Topological Polar Surface Area: 103

Additional information on 6-Bromo-2-fluoro-3-nitromandelic acid

Professional Introduction to 6-Bromo-2-fluoro-3-nitromandelic Acid (CAS No. 1804406-55-0)

6-Bromo-2-fluoro-3-nitromandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 1804406-55-0), is a derivative of mandelic acid, featuring bromine and fluorine substituents along with a nitro group. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural configuration of 6-Bromo-2-fluoro-3-nitromandelic acid includes a benzene ring substituted with a bromine atom at the 6-position, a fluorine atom at the 2-position, and a nitro group at the 3-position. The presence of these halogen atoms and the nitro group enhances its reactivity and makes it a versatile intermediate in synthetic organic chemistry. The compound’s ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and reduction reactions, allows for the facile introduction of additional functional groups, thereby facilitating the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The introduction of bromine and fluorine atoms into aromatic rings often modulates the electronic properties and metabolic stability of drug candidates. For instance, fluorine substitution can improve lipophilicity and metabolic resistance, while bromine can serve as a handle for further derivatization. The nitro group in 6-Bromo-2-fluoro-3-nitromandelic acid can be reduced to an amine, providing access to amine-containing derivatives that may exhibit different pharmacological profiles.

Current research in medicinal chemistry highlights the importance of scaffold hopping—exploring structurally diverse molecular frameworks—to discover new therapeutic entities. 6-Bromo-2-fluoro-3-nitromandelic acid serves as an excellent starting point for such explorations due to its well-defined structure and functional groups. Studies have demonstrated its utility in generating novel inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.

The synthesis of 6-Bromo-2-fluoro-3-nitromandelic acid typically involves multi-step organic reactions starting from mandelic acid or related precursors. Key steps include halogenation reactions to introduce bromine and fluorine atoms, followed by nitration to incorporate the nitro group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can further modify the molecule to introduce additional functional groups or alter the connectivity of existing atoms. These synthetic strategies ensure high yield and purity, which are critical for pharmaceutical applications.

The biological activity of 6-Bromo-2-fluoro-3-nitromandelic acid has been extensively studied in recent years. Preclinical investigations have revealed its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, derivatives of this compound have demonstrated efficacy in preclinical models of cancer by interfering with key molecular targets involved in tumor growth and progression. These findings underscore its significance as a lead compound for further drug development.

The pharmaceutical industry is increasingly leveraging computational methods to accelerate drug discovery processes. Molecular modeling techniques have been employed to predict the binding affinity of 6-Bromo-2-fluoro-3-nitromandelic acid and its derivatives to target proteins. These simulations help identify optimal modifications that can enhance potency and selectivity. Furthermore, virtual screening algorithms have been used to identify novel analogs with improved pharmacokinetic properties.

In conclusion, 6-Bromo-2-fluoro-3-nitromandelic acid (CAS No. 1804406-55-0) is a structurally unique compound with significant potential in pharmaceutical research. Its halogenated aromatic core provides a versatile platform for generating novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its pharmacological properties and synthetic applications, reinforcing its importance as a valuable intermediate in drug discovery efforts.